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Compound of Interest

Compound Name: IN-1130

Cat. No.: B1671810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IN-1130 is a potent and highly selective small molecule inhibitor of the Transforming Growth

Factor-beta (TGF-β) type I receptor kinase, also known as Activin Receptor-Like Kinase 5

(ALK5). It effectively blocks the phosphorylation of Smad2/3, key downstream mediators of

TGF-β signaling, with an IC50 of 5.3 nM for ALK5-mediated Smad3 phosphorylation. Due to its

critical role in the TGF-β pathway, which is implicated in a wide range of cellular processes

including proliferation, differentiation, and extracellular matrix production, IN-1130 is a valuable

tool for research in areas such as fibrosis, cancer progression, and metastasis. Proper

preparation of stock solutions is crucial for accurate and reproducible experimental results. This

document provides detailed protocols for the preparation, storage, and handling of IN-1130
stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
The following table summarizes the key quantitative data for IN-1130.
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Property Value Reference

Molecular Weight 420.47 g/mol

Formula C₂₅H₂₀N₆O

Purity ≥98% (HPLC)

Maximum Solubility in DMSO 100 mM (42.05 mg/mL)

IC₅₀ (ALK5-mediated Smad3

phosphorylation)
5.3 nM

Experimental Protocols
Materials

IN-1130 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution of IN-
1130 in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Pre-weighing Preparation: Before handling IN-1130, ensure all materials are clean and

sterile. Work in a laminar flow hood to maintain sterility, especially if the stock solution will be

used for cell culture.
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Weighing IN-1130: Carefully weigh out the desired amount of IN-1130 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.205 mg of IN-1130 (see calculation below).

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 420.47 g/mol = 0.0042047 g = 4.205 mg

Dissolving in DMSO:

Transfer the weighed IN-1130 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 4.205 mg of

IN-1130, add 1 mL of DMSO.

Cap the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the IN-1130 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Protocol for Diluting IN-1130 for In Vitro Cell-Based
Assays
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For cell culture experiments, the final concentration of DMSO should be kept low (ideally ≤

0.1%) to avoid solvent-induced cytotoxicity.

Thawing the Stock Solution: Thaw an aliquot of the 10 mM IN-1130 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration. For example, to treat cells with 1 µM IN-1130, you

can perform a 1:1000 dilution of the 10 mM stock solution directly into the culture medium.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the IN-1130-treated samples.

Protocol for Preparing IN-1130 for In Vivo Administration
For animal studies, IN-1130 can be administered via intraperitoneal (IP) injection. The following

is a general guideline.

Vehicle Preparation: A common vehicle for IP injection of hydrophobic compounds is a

mixture of DMSO and saline (0.9% NaCl). The final concentration of DMSO should be

minimized to reduce potential toxicity.

IN-1130 Solution Preparation:

Based on the desired dosage (e.g., 10 mg/kg), calculate the total amount of IN-1130
needed for the study.

Dissolve the IN-1130 in a minimal amount of DMSO.

Slowly add sterile saline to the DMSO solution while vortexing to bring it to the final

desired volume. The final DMSO concentration in the vehicle should be as low as possible

while maintaining the solubility of IN-1130. A final concentration of 5-10% DMSO in saline

is often a starting point, but this may need to be optimized.

Administration: Administer the prepared IN-1130 solution to the animals via intraperitoneal

injection according to the approved animal protocol. A vehicle-only control group should be

included in the study.
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Visualizations
TGF-β Signaling Pathway and Inhibition by IN-1130
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To cite this document: BenchChem. [Application Notes and Protocols for IN-1130 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671810#preparing-in-1130-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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